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Compound of Interest

Compound Name: 6-Undecanol

Cat. No.: B1345097

Disclaimer: This technical guide summarizes the known biological activities of undecanols. It is
important to note that research specifically on 6-undecanol is limited. Therefore, this document
includes data and protocols from studies on other isomers, such as 1-undecanol and 2-
undecanol, to provide a comprehensive overview of the potential activities of this class of
molecules. The information on isomers should be considered for comparative and illustrative
purposes, and further research is warranted to specifically elucidate the biological profile of 6-
undecanol.

Introduction

6-Undecanol, a secondary fatty alcohol, is an organic compound with the chemical formula
C11H240.[1] While specific research on the biological activities of 6-undecanol is not
extensive, the broader class of undecanols and other long-chain fatty alcohols has
demonstrated a range of biological effects, most notably antimicrobial and pheromonal
activities. This guide provides an in-depth overview of these activities, including available
guantitative data, detailed experimental protocols, and proposed mechanisms of action to
serve as a resource for researchers, scientists, and drug development professionals.

Chemical and Physical Properties of 6-Undecanol

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1345097?utm_src=pdf-interest
https://www.benchchem.com/product/b1345097?utm_src=pdf-body
https://www.benchchem.com/product/b1345097?utm_src=pdf-body
https://www.benchchem.com/product/b1345097?utm_src=pdf-body
https://www.benchchem.com/product/b1345097?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6-Undecanol
https://www.benchchem.com/product/b1345097?utm_src=pdf-body
https://www.benchchem.com/product/b1345097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula C11H240

Molecular Weight 172.31 g/mol

IUPAC Name Undecan-6-ol

Synonyms Diamyl carbinol, Undecanol-6
CAS Number 23708-56-7

Antimicrobial Activity

Long-chain fatty alcohols, including undecanols, have been investigated for their ability to
inhibit the growth of various microorganisms, including bacteria and fungi.[2][3]

Antibacterial Activity

Studies on undecanol isomers have demonstrated their efficacy against Gram-positive
bacteria, such as Staphylococcus aureus.[2] The antibacterial activity of long-chain fatty
alcohols is often dependent on the length of their aliphatic carbon chain.[2] For instance, 1-
undecanol has been shown to possess both bactericidal and membrane-damaging activity

against S. aureus.[2]

Table 1: Antibacterial Activity of 1-Undecanol against Staphylococcus aureus

Method MIC (pg/mL) MBC (pg/mL) Reference

Broth Microdilution 16 32 [2]

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration

Antifungal Activity

Primary aliphatic alcohols, including undecanol, have shown potent fungicidal activity against
yeasts like Saccharomyces cerevisiae.[3] Undecanol was identified as one of the most effective
fungicides among the tested C6 to C13 alcohols.[3] The antifungal action is thought to stem
from the disruption of the cell membrane's integrity.[3]
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Mechanism of Antimicrobial Action

The primary proposed mechanism of antimicrobial action for long-chain alcohols is the
disruption of the microbial cell membrane.[3][4] Their amphipathic nature allows them to
intercalate into the lipid bilayer, leading to increased membrane fluidity and permeability.[5] This
disruption can cause the leakage of essential intracellular components, such as ions and ATP,
ultimately leading to cell death.[6][7]

Proposed Mechanism of Action of Undecanols on Bacterial Cell Membranes

Bacterial Cell Membrane

Lipid Bilayer Membrane Proteins 6-Undecanol
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Figure 1: Proposed mechanism of undecanol's antibacterial action.

Pheromonal Activity

Certain long-chain alcohols, including undecanols, function as pheromones in various insect
species, influencing behaviors such as mating and trail-following.[8]

Role as a Sex Pheromone Synergist

In some moth species, undecanols can act as synergists to sex pheromones, enhancing the
attraction of males to pheromone traps. For example, 1-undecanol has been shown to increase
the capture rates of male Oriental fruit moths (Grapholita molesta) when combined with the
primary sex pheromone lure.[9]

Table 2: Effect of 1-Undecanol as a Synergist for Grapholita molesta Sex Pheromone Traps

Mean Male Moths
Treatment Reference
Captured (* SE)

Pheromone alone 153+2.1 [9]

Pheromone + 1-Undecanol (50

28.7+35 (]
mg)
Pheromone + 1-Undecanol

47.3+5.8 [9]
(100 mg)
Pheromone + 1-Undecanol

35.0+4.2 [9]

(200 mg)

Experimental Protocols

Determination of Minimum Inhibitory Concentration
(MIC) - Broth Microdilution Method

This protocol is a standard method for determining the MIC of an antimicrobial agent against a
bacterial strain.[2][4]
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Materials:

Test compound (6-Undecanol)

Bacterial strain (e.g., Staphylococcus aureus ATCC 29213)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Spectrophotometer

Incubator

Procedure:
e Preparation of Bacterial Inoculum:
o Culture the bacterial strain overnight on an appropriate agar medium.

o Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland
standard (approximately 1.5 x 10°8 CFU/mL).

o Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x
1075 CFU/mL in the test wells.

e Preparation of Test Compound Dilutions:
o Prepare a stock solution of 6-undecanol in a suitable solvent (e.g., dimethyl sulfoxide).

o Perform serial two-fold dilutions of the stock solution in CAMHB in the 96-well plate to
achieve the desired concentration range.

 Inoculation and Incubation:
o Add the prepared bacterial inoculum to each well containing the diluted test compound.

o Include a positive control (broth with inoculum, no compound) and a negative control
(broth only).
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o Incubate the plate at 37°C for 18-24 hours.

o Determination of MIC:

o After incubation, determine the MIC by visually inspecting for the lowest concentration of
the test compound that completely inhibits visible bacterial growth.

o Alternatively, the optical density at 600 nm (OD600) can be measured using a microplate
reader.

Workflow for MIC Determination by Broth Microdilution
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Figure 2: Workflow for MIC determination.

Signaling Pathways

Currently, there is a lack of specific information in the scientific literature regarding signaling
pathways that are directly modulated by 6-undecanol. The primary mechanism of action for its
antimicrobial effects appears to be a direct physical disruption of the cell membrane rather than
interaction with specific signaling cascades.[3] Research on the effects of other alcohols, such
as ethanol, has shown modulation of various signaling pathways in eukaryotic cells, including
those involving protein kinase A and G-protein coupled receptors, but it is not known if 6-
undecanol has similar effects.[10]

Conclusion

While 6-undecanol itself has not been extensively studied, the available data on its isomers
and other long-chain fatty alcohols suggest potential for significant biological activity,
particularly as an antimicrobial agent and an insect pheromone. The primary mechanism of its
antimicrobial action is likely the disruption of cell membrane integrity. Further research is
necessary to fully characterize the biological profile of 6-undecanol, including its specific
antimicrobial spectrum, efficacy, and potential roles in intercellular signaling. The protocols and
data presented in this guide provide a foundation for future investigations into this promising
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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